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Compound of Interest

Compound Name: 5-Nitro-L-norvaline

Cat. No.: B14703261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitro-L-norvaline, a nitro-

derivative of the non-proteinogenic amino acid L-norvaline. This document consolidates

available data on its chemical properties, potential biological activities, and associated

signaling pathways, with a particular focus on its relationship to the well-studied parent

compound, L-norvaline.

Core Compound Data
5-Nitro-L-norvaline is a derivative of L-norvaline characterized by the presence of a nitro

group. This modification significantly alters its chemical properties and potentially its biological

activity.

Property Value Source

CAS Number 21753-92-4 [1][2]

Molecular Formula C₅H₁₀N₂O₄ [1][2]

Molecular Weight 162.14 g/mol [1][2]

Canonical SMILES
C(CC(C(=O)O)N)--INVALID-

LINK--[O-]
Inferred from structure

Physical Description Solid (predicted) General chemical knowledge
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Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 5-Nitro-L-norvaline is not readily available in

the reviewed literature, a general approach can be inferred from standard organic chemistry

principles. The synthesis would likely involve the nitration of L-norvaline or a protected

derivative.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical workflow for the synthesis of 5-Nitro-L-norvaline.
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Experimental Protocols:

Detailed experimental protocols for 5-Nitro-L-norvaline are scarce. However, based on its

known interaction with pyridoxal 5'-phosphate-dependent enzymes, a general enzyme

inhibition assay protocol can be outlined.

Table 2: General Enzyme Inhibition Assay Protocol

Step Procedure

1. Reagent Preparation

Prepare buffer solution (e.g., phosphate buffer

at physiological pH), substrate solution, enzyme

solution, and a stock solution of 5-Nitro-L-

norvaline in a suitable solvent.

2. Assay Setup

In a microplate, add the buffer, varying

concentrations of 5-Nitro-L-norvaline, and the

enzyme solution. Incubate for a predetermined

time to allow for inhibitor-enzyme interaction.

3. Reaction Initiation
Initiate the enzymatic reaction by adding the

substrate to each well.

4. Data Acquisition

Measure the rate of product formation or

substrate depletion over time using a suitable

detection method (e.g., spectrophotometry,

fluorometry).

5. Data Analysis

Plot the enzyme activity as a function of the

inhibitor concentration. Determine the IC₅₀

value, which represents the concentration of 5-

Nitro-L-norvaline required to inhibit 50% of the

enzyme's activity.

Biological Activity and Signaling Pathways
The primary reported biological activity of 5-Nitro-L-norvaline is the inactivation of pyridoxal 5'-

phosphate-dependent enzymes[1]. This suggests a potential role in modulating various

metabolic pathways that rely on these enzymes.
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Due to the limited specific data on 5-Nitro-L-norvaline, the well-documented biological

activities of its parent compound, L-norvaline, provide a valuable framework for understanding

its potential mechanisms of action. L-norvaline is a known inhibitor of the enzyme arginase,

which plays a crucial role in the nitric oxide (NO) signaling pathway.

The L-Norvaline-Arginase-NO Signaling Pathway:

Arginase competes with nitric oxide synthase (NOS) for their common substrate, L-arginine. By

inhibiting arginase, L-norvaline increases the bioavailability of L-arginine for NOS, leading to

enhanced NO production. Nitric oxide is a critical signaling molecule involved in various

physiological processes, including vasodilation, neurotransmission, and immune responses.
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Caption: The inhibitory effect of L-norvaline on the arginase-nitric oxide pathway.

The introduction of a nitro group to form 5-Nitro-L-norvaline could potentially modulate this

inhibitory activity or introduce new biological functions. Further research is required to elucidate
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the specific effects of 5-Nitro-L-norvaline on arginase and other enzymes, and to understand

how it influences the intricate network of cellular signaling pathways.

Conclusion
5-Nitro-L-norvaline is a compound with defined chemical properties but currently limited

detailed biological characterization. Its structural relationship to L-norvaline suggests a

potential role in modulating the nitric oxide signaling pathway through arginase inhibition. The

finding that it inactivates pyridoxal 5'-phosphate-dependent enzymes opens another avenue for

investigation. This guide provides a foundational understanding for researchers and

professionals in drug development, highlighting the need for further experimental studies to

fully uncover the therapeutic potential of 5-Nitro-L-norvaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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